Methyl 4-{[(3-cyano-5-methyl-4-isoxazolyl)carbonyl]amino}benzenecarboxylate

• IUPAC Name: methyl 4-[(3-cyano-5-methyl-1,2-oxazole-4-carbonyl)amino]benzoate
• InChI: InChI=1S/C14H11N3O4/c1-8-12(11(7-15)17-21-8)13(18)16-10-5-3-9(4-6-10)14(19)20-2/h3-6H,1-2H3,(H,16,18)
• InChI Key: FTMTWDWNBOPZJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C#N)C(=O)NC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C14H11N3O4
• Molecular Weight: 285.25 g/mol

Description

Methyl 4-{[(3-cyano-5-methyl-4-isoxazolyl)carbonyl]amino}benzenecarboxylate, also known as MCI-154, is a synthetic compound that has shown potential in various scientific research applications. It belongs to the class of isoxazole carboxamides and has a molecular weight of 338.34 g/mol.

Scientific Research Applications

Chemistry and Synthesis of Heterocyclic Compounds

Heterocyclic compounds, such as those derived from pyrazoline and isoxazole, serve as privileged scaffolds in the synthesis of diverse heterocyclic molecules. These compounds are valuable for generating a wide array of heterocycles, including pyrazolo-imidazoles, thiazoles, spiropyridines, and others, due to their unique reactivity. The synthesis of these compounds often involves mild reaction conditions, highlighting their importance in the development of cynomethylene dyes and other versatile heterocyclic compounds (Gomaa & Ali, 2020).

Applications in Organic Synthesis and Material Science

The exploration of organic synthesis processes, such as the practical synthesis of metal passivators and light-sensitive materials, showcases the application potential of certain chemicals in creating environmentally benign and efficient methodologies. This includes the development of compounds like 5,5′-Methylene-bis(benzotriazole), which emphasizes the role of innovative chemical compounds in green chemistry and material science (Gu et al., 2009).

Role in Food Science and Technology

In food science, compounds like methylglyoxal are significant due to their dual nature of contributing to aroma and potential health risks, such as the formation of advanced glycation end products. The balance between beneficial and deleterious effects, alongside mitigation strategies involving amino acids and phenolic compounds, illustrates the complex role of certain chemicals in food processing and safety (Zheng et al., 2020).

Antimicrobial and Antioxidant Applications

Compounds with antimicrobial properties, such as p-Cymene, derived from natural sources, underscore the ongoing search for new antimicrobial agents. The investigation into the mechanisms of action and potential applications in human healthcare indicates the importance of chemical compounds in developing new treatment strategies (Marchese et al., 2017).

Biopolymer Research

In biopolymer research, the modification of xylan to produce ethers and esters with specific properties highlights the role of chemical synthesis in developing new materials with applications ranging from drug delivery to paper strength additives (Petzold-Welcke et al., 2014).